Cas no 2680767-82-0 (benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate)

• Product Name: benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate
• CAS No: 2680767-82-0
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 5623645
• PubChem ID: 165928199
• Update Time: 2025-06-13

benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295419
• 2680767-82-0
• benzyl N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)carbamate
• benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate

• Inchi： 1S/C18H23N3O3/c1-21(12-15-7-9-19-10-8-15)13-17(22)11-20-18(23)24-14-16-5-3-2-4-6-16/h2-10,17,22H,11-14H2,1H3,(H,20,23)
• InChI Key： UMESNDCQZOSGRS-UHFFFAOYSA-N
• SMILES： OC(CNC(=O)OCC1C=CC=CC=1)CN(C)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.7Ų

Additional information on benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate

Introduction to Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate (CAS No. 2680767-82-0)

Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate, identified by its CAS number 2680767-82-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a propyl chain. This propyl chain incorporates a 2-hydroxy group and a 3-{methyl(pyridin-4-yl)methylamino} substituent, contributing to the compound's unique chemical and biological properties. The presence of these functional groups suggests that the compound may interact with various biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. The Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate molecule has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways, thereby reducing inflammation and associated symptoms.

One of the most intriguing aspects of Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate is its structural similarity to other molecules that have shown efficacy in clinical trials. Researchers have been particularly interested in how the combination of the benzyl group, carbamate moiety, and the pyridine-based substituent influences the compound's bioactivity. The 2-hydroxy group and the methylamino side chain are thought to play crucial roles in determining the compound's interactions with biological targets, potentially enhancing its therapeutic efficacy.

The synthesis of Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzyl carbamate formation is a critical step, as it dictates the overall stability and bioavailability of the compound. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at the molecular level. These computational models have been invaluable in guiding experimental design and optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The pharmacokinetic profile of Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical use. However, further research is needed to fully understand how these properties are influenced by the compound's structural features. This knowledge will be crucial in developing effective formulations that maximize therapeutic benefits while minimizing side effects.

In conclusion, Benzyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate (CAS No. 2680767-82-0) represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and demonstrated biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover more about its mechanisms of action and pharmacokinetic properties, this compound holds significant potential for contributing to advancements in medicine.